Cas no 2597747-65-2 (methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate)

• Product Name: methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate
• CAS No: 2597747-65-2
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5613900
• PubChem ID: 165941021
• Update Time: 2025-10-28

methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-33048098
• 2597747-65-2
• methyl 2-{4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}acetate
• methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate

• Inchi： 1S/C7H12N4O2/c1-8-3-6-4-11(10-9-6)5-7(12)13-2/h4,8H,3,5H2,1-2H3
• InChI Key： MJWGHNBRWSJFOV-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=C(CNC)N=N1)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69Ų

Additional information on methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate

Recent Advances in the Study of Methyl 2-{4-(Methylamino)methyl-1H-1,2,3-Triazol-1-yl}acetate (CAS: 2597747-65-2)

The compound methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate (CAS: 2597747-65-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-based structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel click chemistry-based approach that significantly improves the yield and purity of methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate. This method leverages copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole core, followed by subsequent functionalization to introduce the methylamino and acetate groups. The optimized protocol not only reduces production costs but also minimizes the formation of by-products, making it more suitable for large-scale pharmaceutical applications.

In addition to synthetic improvements, recent pharmacological studies have shed light on the compound's mechanism of action. Preliminary in vitro and in vivo experiments suggest that methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, which is often overexpressed in chronic inflammatory conditions. These findings position the compound as a potential candidate for the development of next-generation anti-inflammatory drugs.

Furthermore, the compound's antimicrobial properties have been explored in recent studies. Researchers have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism underlying its antibacterial activity appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways. These results highlight the potential of methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the current body of research provides a solid foundation for future investigations and underscores the therapeutic potential of methyl 2-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}acetate in addressing unmet medical needs.